Cas no 1261920-43-7 (4-Chloro-2-(3-cyanophenyl)benzoic acid)

4-Chloro-2-(3-cyanophenyl)benzoic acid is a substituted benzoic acid derivative featuring both chloro and cyano functional groups, which enhance its utility as a versatile intermediate in organic synthesis. The presence of the electron-withdrawing cyano group at the meta position of the phenyl ring, combined with the chloro substituent on the benzoic acid core, makes this compound particularly useful in the development of pharmaceuticals, agrochemicals, and specialty materials. Its structural properties facilitate further derivatization, enabling applications in cross-coupling reactions, ligand synthesis, and the construction of complex heterocycles. The compound’s well-defined reactivity and stability under standard conditions make it a reliable choice for research and industrial applications.

4-Chloro-2-(3-cyanophenyl)benzoic acid structure

1261920-43-7 structure

Product Name:4-Chloro-2-(3-cyanophenyl)benzoic acid

CAS No:1261920-43-7

MF:C₁₄H₈ClNO₂

MW:257.671822547913

MDL:MFCD18319134

CID:2763536

PubChem ID:53225064

Update Time:2025-10-15

4-Chloro-2-(3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261920-43-7
- DTXSID50688796
- MFCD18319134
- 4-Chloro-2-(3-cyanophenyl)benzoic acid, 95%
- 5-Chloro-3'-cyano[1,1'-biphenyl]-2-carboxylic acid
- 4-CHLORO-2-(3-CYANOPHENYL)BENZOIC ACID
- 4-Chloro-2-(3-cyanophenyl)benzoic acid
- MDL： MFCD18319134
- Inchi： 1S/C14H8ClNO2/c15-11-4-5-12(14(17)18)13(7-11)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
- InChI Key： WMFHVWJAUXKENT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 257.0243562Da
Monoisotopic Mass: 257.0243562Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 61.1Å²

4-Chloro-2-(3-cyanophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326122-5 g	4-Chloro-2-(3-cyanophenyl)benzoic acid, 95%; .	1261920-43-7	95%	5g	€1159.00	2023-04-26
abcr	AB326122-5g	4-Chloro-2-(3-cyanophenyl)benzoic acid, 95%; .	1261920-43-7	95%	5g	€1159.00	2025-04-21